[(1-Ethoxy-2-ethylbut-1-en-1-yl)oxy](trimethyl)silane

• CAS No.: 31469-17-7
• Molecular Formula: C11H24O2Si
• Molecular Weight: 216.39 g/mol
• IUPAC Name: (1-ethoxy-2-ethylbut-1-enoxy)-trimethylsilane
• InChI: InChI=1S/C11H24O2Si/c1-7-10(8-2)11(12-9-3)13-14(4,5)6/h7-9H2,1-6H3
• InChI Key: SBVWAAREENULAS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C(OCC)O[Si](C)(C)C)CC

Description

(1-Ethoxy-2-ethylbut-1-en-1-yl)oxysilane is a silyl enol ether characterized by a trimethylsilane group attached to an ethoxy-substituted enol ether moiety. Silyl enol ethers are widely used in reactions such as Mukaiyama aldol additions due to their ability to stabilize enolate equivalents . The ethoxy and ethylbutenyl groups may influence reactivity through steric and electronic effects, distinguishing it from related compounds.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares (1-Ethoxy-2-ethylbut-1-en-1-yl)oxysilane with analogous silyl enol ethers and alkoxysilanes, focusing on molecular structure, synthesis, and reactivity.

Silyl Enol Ethers with Aromatic Substituents

Compound : [(1-Ethoxy-2-phenylethenyl)oxy]trimethylsilane (CAS 31491-20-0)

• Molecular Formula : C₁₃H₂₀O₂Si
• Molecular Weight : 236.39 g/mol
• Key Features: A phenyl group replaces the ethylbutenyl chain.
• Applications : Likely employed in reactions requiring aromatic stabilization, such as photochemical transformations .

Methoxy-Substituted Silyl Enol Ethers

Compound A : Tri-n-butyl((1-methoxy-2-methylprop-1-en-1-yl)oxy)silane (3d)

• Molecular Formula: Not explicitly stated, but inferred as C₁₄H₂₈O₂Si (based on synthesis details).
• Synthesis : Prepared via deprotonation of methyl isobutyrate followed by silylation with Bu₃SiCl; 53% yield after distillation .
• The methoxy group is less electron-donating than ethoxy, reducing enol ether reactivity.

Compound B : tert-Butyl((1-methoxy-2-methylprop-1-en-1-yl)oxy)dimethylsilane (3e)

• Key Features : A tert-butyl-dimethylsilane (TBS) group provides steric protection while maintaining moderate reactivity. The methylpropene chain is shorter than ethylbutenyl, limiting steric interactions .

Linear Alkoxysilanes

Compound: Trimethyl[(1-methylnonyl)oxy]silane

• Molecular Formula : C₁₃H₃₀OSi
• Molecular Weight : 230.46 g/mol
• Applications: Used as a silicon-based coupling agent for surface modifications in polymers and coatings. Lacks the conjugated enol ether system, making it unsuitable for enolate chemistry .

Compound : (1-Ethyloctyl)oxysilane (CAS 61180-95-8)

• Molecular Formula : C₁₃H₃₀OSi
• Molecular Weight : 230.46 g/mol
• Synthesis : Optimized routes achieve high yields via silylation of alcohols, emphasizing industrial scalability .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Synthesis Yield	Key Applications
(1-Ethoxy-2-ethylbut-1-en-1-yl)oxysilane	Not provided	~240 (estimated)	Ethoxy, ethylbutenyl, trimethyl	Not available	Organic synthesis (inferred)
[(1-Ethoxy-2-phenylethenyl)oxy]trimethylsilane	C₁₃H₂₀O₂Si	236.39	Ethoxy, phenylethenyl	Not available	Aromatic stabilization
Tri-n-butyl((1-methoxy-2-methylprop-1-en-1-yl)oxy)silane	~C₁₄H₂₈O₂Si	~256.44 (estimated)	Methoxy, methylpropene, tri-n-butyl	53%	Sterically hindered reactions
Trimethyl[(1-methylnonyl)oxy]silane	C₁₃H₃₀OSi	230.46	Linear alkyl chain	Not available	Surface treatments, coatings

Reactivity and Functional Differences

• Electronic Effects: Ethoxy groups (target compound) are stronger electron donors than methoxy (3d, 3e), enhancing enol ether nucleophilicity. Phenyl-substituted analogs (CAS 31491-20-0) benefit from resonance stabilization but may reduce reactivity in electrophilic additions .
• Steric Effects: Bulky silane groups (e.g., tri-n-butyl in 3d) hinder access to the enol ether oxygen, whereas trimethylsilane (target compound) offers a balance between reactivity and protection .
• Synthesis Efficiency: Yields for silyl enol ethers vary significantly (e.g., 53% for 3d), suggesting that steric and electronic factors impact reaction optimization .